Cas no 20594-83-6 (Morphinan-3,6,14-triol,17-(cyclobutylmethyl)- 4,5-epoxy-,(5R,6R)-)

Morphinan-3,6,14-triol,17-(cyclobutylmethyl)- 4,5-epoxy-,(5R,6R)- structure
20594-83-6 structure
Product Name:Morphinan-3,6,14-triol,17-(cyclobutylmethyl)- 4,5-epoxy-,(5R,6R)-
CAS No:20594-83-6
MF:C21H27NO4
MW:357.443386316299
MDL:MFCD00864358
CID:282644
PubChem ID:5311304
Update Time:2025-04-19

Morphinan-3,6,14-triol,17-(cyclobutylmethyl)- 4,5-epoxy-,(5R,6R)- Chemical and Physical Properties

Names and Identifiers

    • Morphinan-3,6,14-triol,17-(cyclobutylmethyl)- 4,5-epoxy-,(5R,6R)-
    • (4R,4aS,7S,7aR,12bS)-3-(cyclobutylmethyl)-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7,9-triol
    • Nalbuphine
    • (+)-nalbuphine
    • CHEBI:7454
    • Intapan (TN)
    • Nalbufina
    • Nalbuphine (INN)
    • Nalbuphinum
    • Nubain
    • Prestwick0_000118
    • Prestwick1_000118
    • Intapan
    • L2T84IQI2K
    • Prestwick2_000118
    • BPBio1_000150
    • HMS2089I04
    • SCHEMBL3766
    • NALBUPHINE [MI]
    • NETZHAKZCGBWSS-CEDHKZHLSA-N
    • En 2234A
    • SPBio_002075
    • (5alpha,6alpha)-17-(cyclobutylmethyl)-4,5-epoxymorphinan-3,6,14-triol
    • NALBUPHINE [INN]
    • D08246
    • C07251
    • Nalbufina [DCIT]
    • 17-(Cyclobutylmethyl)-4,5alpha-epoxymorphinan-3,6alpha,14-triol
    • DTXSID8023345
    • DTXCID103345
    • 17-cyclobutylmethyl-4,5alpha-epoxymorphinan-3,6alpha,14-triol
    • Nalbuphine [INN:BAN]
    • 17-(CYCLOBUTYLMETHYL)-4,5.ALPHA.-EPOXYMORPHINAN-3,6.ALPHA.,14-TRIOL
    • BDBM50105085
    • (1S,5R,13R,14S,17S)-4-(cyclobutylmethyl)-12-oxa-4-azapentacyclo[9.6.1.0^{1,13}.0^{5,17}.0^{7,18}]octadeca-7,9,11(18)-triene-10,14,17-triol
    • Nalbuphinum [INN-Latin]
    • Nalbuphin
    • NCGC00179652-04
    • BSPBio_000136
    • Prestwick3_000118
    • (1S,5R,13R,14S,17S)-4-(cyclobutylmethyl)-12-oxa-4-azapentacyclo[9.6.1.0^{1,13}.0^{5,17}.0^{7,18}]octadeca-7(18),8,10-triene-10,14,17-triol
    • BRD-K66404838-003-03-8
    • (-)-17-(cyclobutylmethyl)-4,5alpha-epoxymorphinan-3,6alpha,14-triol
    • NCGC00179652-02
    • Nalbuphinum (INN-Latin)
    • DB00844
    • GTPL1663
    • 20594-83-6
    • BIDD:GT0060
    • Morphinan-3,6,14-triol, 17-(cyclobutylmethyl)-4,5-epoxy-
    • EINECS 243-901-6
    • UNII-L2T84IQI2K
    • NALBUPHINE [VANDF]
    • CAS-20594-83-6
    • NS00008318
    • Morphinan-3,6,14-triol, 17-(cyclobutylmethyl)-4,5-epoxy-, (5alpha,6alpha)-
    • N-Cyclobutylmethyl-4,5alpha-epoxy-3,6alpha,14-morphinantriol
    • CHEMBL895
    • NCGC00162275-02
    • Q277979
    • NALBUPHINE [WHO-DD]
    • EN300-19631168
    • Tox21_112008
    • MDL: MFCD00864358
    • Inchi: 1S/C21H27NO4/c23-14-5-4-13-10-16-21(25)7-6-15(24)19-20(21,17(13)18(14)26-19)8-9-22(16)11-12-2-1-3-12/h4-5,12,15-16,19,23-25H,1-3,6-11H2/t15-,16+,19-,20-,21+/m0/s1
    • InChI Key: NETZHAKZCGBWSS-CEDHKZHLSA-N
    • SMILES: O1C2=C(C=CC3C[C@@H]4[C@@]5(CC[C@@H]([C@H]1[C@@]5(C=32)CCN4CC1CCC1)O)O)O

Computed Properties

  • Exact Mass: 357.19411
  • Monoisotopic Mass: 357.19400834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 597
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 73.2Ų

Experimental Properties

  • Melting Point: 230.5°
  • PSA: 73.16
  • LogP: 1.4

Morphinan-3,6,14-triol,17-(cyclobutylmethyl)- 4,5-epoxy-,(5R,6R)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Biosynth
VAA59483-1 mg
Nalbuphine
20594-83-6
1mg
$150.00 2022-12-28
Biosynth
VAA59483-5 mg
Nalbuphine
20594-83-6
5mg
$487.50 2022-12-28
Biosynth
VAA59483-10 mg
Nalbuphine
20594-83-6
10mg
$780.00 2022-12-28
Biosynth
VAA59483-25 mg
Nalbuphine
20594-83-6
25mg
$1,462.50 2022-12-28
Biosynth
VAA59483-50 mg
Nalbuphine
20594-83-6
50mg
$2,340.00 2022-12-28
Enamine
EN300-19631168-0.05g
20594-83-6
0.05g
$2755.0 2023-09-17
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.